Cas no 958753-83-8 (5-(Benzyloxy)-2-methylpyridin-4(1H)-one)

• Product Name: 5-(Benzyloxy)-2-methylpyridin-4(1H)-one
• CAS No: 958753-83-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 2153151
• Update Time: 2023-08-05

5-(Benzyloxy)-2-methylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-methylpyridin-4(1H)-one
• ghl.PD_Mitscher_leg0.275
• KUXLNQVLYVVIJK-UHFFFAOYSA-N
• STL471328
• 5-benzyloxy-2-methyl-1H-pyridin-4-one
• 5-(Benzyloxy)-2-methylpyridin-4(1H)-one

• Inchi： 1S/C13H13NO2/c1-10-7-12(15)13(8-14-10)16-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,15)
• InChI Key： KUXLNQVLYVVIJK-UHFFFAOYSA-N
• SMILES： O(C1=CNC(C)=CC1=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3